Cas no 1249926-03-1 (4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine)

• Product Name: 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine
• CAS No: 1249926-03-1
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• MDL: MFCD16092960
• CID: 4691228
• Update Time: 2025-06-08

4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine
• 4-bromo-2-[(4-methoxyphenyl)methyl]-2,3-dihydro-1H-pyrazol-3-imine
• EOS474
• NE38863
• BC4328315
• Z1222331861
• 4-bromo-1-[(4-methoxyphenyl)methyl]-1H-pyrazol-5-amine
• 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine

• MDL： MFCD16092960
• Inchi： 1S/C11H12BrN3O/c1-16-9-4-2-8(3-5-9)7-15-11(13)10(12)6-14-15/h2-6H,7,13H2,1H3
• InChI Key： XXLLOFQTJQJIJZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1N)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 53.1

Additional information on 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine

4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine: A Comprehensive Overview

4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine (CAS No. 1249926-03-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research of 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine.

Chemical Structure and Properties

4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine is a brominated pyrazole derivative with a molecular formula of C₁₃H₁₃BrN₃O and a molecular weight of 288.27 g/mol. The compound features a pyrazole ring substituted with a 4-methoxybenzyl group at the 1-position and a bromine atom at the 4-position, along with an amino group at the 5-position. These structural elements contribute to its unique chemical properties and reactivity.

The presence of the bromine atom and the methoxybenzyl group imparts significant electronic and steric effects to the molecule, making it an attractive candidate for various chemical reactions. The amino group at the 5-position provides additional functionalization opportunities, enabling the synthesis of diverse derivatives with tailored properties.

Synthesis Methods

The synthesis of 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-bromo-1H-pyrazol-5-amine with 4-methoxybenzyl chloride in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative synthetic route involves the coupling of 4-bromo-1H-pyrazol-5-amine with 4-methoxybenzaldehyde followed by reduction to form the benzylamine derivative. This method offers advantages in terms of yield and purity, making it suitable for large-scale production.

Biological Activities

4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine has demonstrated promising biological activities in various assays, making it a valuable lead compound for drug discovery. One of its notable properties is its ability to modulate enzyme activity, particularly in the context of kinases and proteases. Recent studies have shown that this compound exhibits selective inhibition against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

In addition to its enzymatic effects, 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting key signaling pathways involved in immune responses. These findings highlight its potential therapeutic applications in inflammatory diseases such as arthritis and asthma.

Clinical Trials and Research Advancements

The therapeutic potential of 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. These trials have provided valuable insights into its mechanism of action and potential therapeutic windows.

Ongoing research continues to explore new derivatives and analogs of 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine, aiming to optimize its pharmacological properties for specific disease indications. Recent advancements in computational chemistry and high-throughput screening techniques have accelerated this process, enabling researchers to identify novel compounds with enhanced activity and selectivity.

Conclusion

In conclusion, 4-Bromo-1-(4-methoxybenzyl)-1H-pyrazol-5-amine (CAS No. 1249926-03-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its potential uses in treating various diseases.